Cas no 1905366-50-8 (tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate)

• Product Name: tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate
• CAS No: 1905366-50-8
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 6153333
• PubChem ID: 108885052
• Update Time: 2025-11-01

tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1905366-50-8
• SCHEMBL23012627
• EN300-7493286
• tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate

• Inchi： 1S/C13H21N3O3S/c1-13(2,3)19-12(18)15-7-6-14-11(17)16-9-10-5-4-8-20-10/h4-5,8H,6-7,9H2,1-3H3,(H,15,18)(H2,14,16,17)
• InChI Key： FWKTVUYYSNXVRD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate

Professional Introduction to Compound with CAS No. 1905366-50-8 and Product Name: tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate

The compound with the CAS number 1905366-50-8 and the product name tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a carbamate moiety and a thiophenyl ring, makes it a versatile scaffold for designing novel bioactive molecules.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of such multifunctional compounds in addressing complex biological targets. The tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate structure incorporates a thiophenyl group, which is known for its role in enhancing binding affinity and selectivity in drug interactions. This feature is particularly relevant in the development of targeted therapies, where precise molecular recognition is crucial.

Moreover, the carbamate functional groups in this compound contribute to its reactivity and stability under various chemical conditions. Carbamates are widely recognized for their ability to form hydrogen bonds, a property that is essential for optimizing pharmacokinetic profiles. This characteristic makes tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate a promising candidate for further exploration in medicinal chemistry.

In the context of current pharmaceutical research, the integration of heterocyclic compounds like thiophene into drug molecules has been extensively studied. The thiophenyl ring not only enhances the molecular diversity but also provides a platform for modulating electronic properties, which can influence drug-receptor interactions. Studies have demonstrated that thiophene derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The compound with CAS No. 1905366-50-8 aligns with this trend by incorporating a thiophenyl moiety into its structure.

The tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate molecule also features an extended amine chain, which can be further modified to enhance its pharmacological properties. This flexibility allows chemists to explore various derivatization strategies, such as introducing additional functional groups or altering the length of the amine side chain. Such modifications can lead to compounds with improved solubility, bioavailability, and target specificity.

Advances in computational chemistry have further facilitated the design and optimization of complex molecules like tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate. Molecular modeling techniques enable researchers to predict the binding affinity and metabolic stability of potential drug candidates before they are synthesized. This approach not only saves time but also reduces the likelihood of encountering synthetic challenges during later stages of development.

The role of carbamates in medicinal chemistry cannot be overstated. These functional groups are integral to many active pharmaceutical ingredients (APIs) due to their ability to form stable complexes with biological targets. The compound with CAS No. 1905366-50-8 exemplifies this by combining carbamate moieties with other bioactive units, creating a synergistic effect that could enhance therapeutic efficacy.

Recent publications have highlighted the potential of carbamate-based compounds in treating neurological disorders. The ability of carbamates to modulate neurotransmitter activity makes them attractive candidates for drugs targeting conditions such as epilepsy and Alzheimer's disease. The structural features of tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate suggest that it could be explored for these applications.

In conclusion, the compound with CAS No. 1905366-50-8 and its product name tert-butyl N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)ethyl]carbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the presence of a thiophenyl ring and multiple carbamate moieties, make it a versatile scaffold for designing novel bioactive molecules. Further research is warranted to explore its potential applications in drug development and medicinal chemistry.